![molecular formula C20H14F2N4O2 B2960908 2,4-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide CAS No. 955617-89-7](/img/structure/B2960908.png)
2,4-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2,4-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. This compound has been extensively studied for its biochemical and physiological effects, mechanism of action, and synthesis methods. In
Scientific Research Applications
H+/K+-ATPase Inhibition and Antisecretory Activity
Compounds within the benzimidazole class, such as [(Pyridylmethyl)sulfinyl]benzimidazoles, have been identified as potent inhibitors of the H+/K+-ATPase enzyme, which is a key player in gastric acid secretion. Studies have focused on the development of these compounds as selective inhibitors that are activated in acidic conditions, such as those found in the stomach, to inhibit gastric acid secretion effectively. For example, pantoprazole, a compound developed through these studies, has been highlighted for its potent antisecretory activity and enhanced selectivity due to its structural features, including modifications on the pyridine moiety (Kohl et al., 1992).
Antiviral Drug Discovery
The review article by De Clercq (2009) presents a comprehensive overview of paradigms, paradoxes, and paraductions in antiviral drug discovery, touching upon various compound classes, including imidazo[1,2-b]pyridazines and benzimidazoles. Although the specific compound is not directly mentioned, the broader discussion includes the exploration of heterocyclic compounds for their potential in antiviral therapies, indicating a significant area of research application for such compounds (De Clercq, 2009).
Molecular Imaging and PET Agents
The synthesis of 2,6-difluoro-N-(3-[11C]methoxy-1H-pyrazolo[3,4-b]pyridine-5-yl)-3-(propylsulfonamidio)benzamide and its potential as a PET imaging agent for B-Raf(V600E) in cancers demonstrates the research application of these compounds in the field of diagnostic imaging. This work showcases the steps involved in the synthesis of such a compound and its application in imaging cancer-related molecular targets, highlighting the critical role of structural modifications in enhancing the utility of these compounds in medical diagnostics (Wang et al., 2013).
properties
IUPAC Name |
2,4-difluoro-N-[4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H14F2N4O2/c1-28-19-9-8-18-24-17(11-26(18)25-19)12-2-5-14(6-3-12)23-20(27)15-7-4-13(21)10-16(15)22/h2-11H,1H3,(H,23,27) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RLEXIXIJCLJQPX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=NN2C=C(N=C2C=C1)C3=CC=C(C=C3)NC(=O)C4=C(C=C(C=C4)F)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H14F2N4O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
380.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2,4-difluoro-N-(4-(6-methoxyimidazo[1,2-b]pyridazin-2-yl)phenyl)benzamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.